Cas no 106647-61-4 (1H-Indene-1-pentanol, a,a-diethyl-b,b-difluorooctahydro-4-[2-(5-hydroxy-2-methylenecyclohexylidene)ethylidene]-e,7a-dimethyl-, [1R-[1a(R*),3ab,4[1E,2Z(S*)],7aa]]- (9CI))

1H-Indene-1-pentanol, a,a-diethyl-b,b-difluorooctahydro-4-[2-(5-hydroxy-2-methylenecyclohexylidene)ethylidene]-e,7a-dimethyl-, [1R-[1a(R*),3ab,4[1E,2Z(S*)],7aa]]- (9CI) structure
106647-61-4 structure
Product Name:1H-Indene-1-pentanol, a,a-diethyl-b,b-difluorooctahydro-4-[2-(5-hydroxy-2-methylenecyclohexylidene)ethylidene]-e,7a-dimethyl-, [1R-[1a(R*),3ab,4[1E,2Z(S*)],7aa]]- (9CI)
CAS No:106647-61-4
MF:C29H46F2O2
MW:464.671156406403
CID:205095
PubChem ID:6439944
Update Time:2025-04-19

1H-Indene-1-pentanol, a,a-diethyl-b,b-difluorooctahydro-4-[2-(5-hydroxy-2-methylenecyclohexylidene)ethylidene]-e,7a-dimethyl-, [1R-[1a(R*),3ab,4[1E,2Z(S*)],7aa]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1-pentanol, a,a-diethyl-b,b-difluorooctahydro-4-[2-(5-hydroxy-2-methylenecyclohexylidene)ethylidene]-e,7a-dimethyl-, [1R-[1a(R*),3ab,4[1E,2Z(S*)],7aa]]- (9CI)
    • (1S,3Z)-3-[(2E)-2-[(1R,7aR)-1-[(2R)-6-ethyl-5,5-difluoro-6-hydroxyoctan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
    • 1H-Indene-1-pentanol, a,a-diethyl-b,b-difluorooctahydro-4-[2-(5-hydroxy-2-methylenecyclohexylidene)ethylidene]-e,7a-dimethyl-
    • 24,24-difluoro-25-hydroxy-26,27-dimethylvitamin D3
    • (1S,3Z)-3-[(2E)-2-{(1R,7aR)-1-[(1R)-5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl]-7a-methyloctahydro-4H-inden-4-ylidene}ethylidene]-4-methylidenecyclohexanol (non-preferred name)
    • Dfdm-calcifediol
    • (1S,3Z)-3-[(2E)-2-[(1R,7aR)-1-[(2R)-6-ethyl-5,5-diluoro-6-hydroxyoctan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
    • CHEBI:187948
    • 106647-61-4
    • Inchi: 1S/C29H46F2O2/c1-6-28(33,7-2)29(30,31)18-16-21(4)25-14-15-26-22(9-8-17-27(25,26)5)11-12-23-19-24(32)13-10-20(23)3/h11-12,21,24-26,32-33H,3,6-10,13-19H2,1-2,4-5H3/b22-11+,23-12-/t21-,24+,25-,26?,27-/m1/s1
    • InChI Key: NATOOCTZNLKFIB-FEFNYKTISA-N
    • SMILES: FC(C(CC)(CC)O)(CC[C@@H](C)[C@H]1CCC2/C(=C/C=C3\C(=C)CC[C@@H](C\3)O)/CCC[C@]12C)F

Computed Properties

  • Exact Mass: 464.346587
  • Monoisotopic Mass: 464.346587
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 764
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 1.06
  • Boiling Point: 567.2°Cat760mmHg
  • Flash Point: 296.8°C
  • Refractive Index: 1.518

1H-Indene-1-pentanol, a,a-diethyl-b,b-difluorooctahydro-4-[2-(5-hydroxy-2-methylenecyclohexylidene)ethylidene]-e,7a-dimethyl-, [1R-[1a(R*),3ab,4[1E,2Z(S*)],7aa]]- (9CI) Related Literature

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